Cas no 2228672-45-3 (2-hydroxy-2-methyl-3-(2-nitrophenyl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(2-nitrophenyl)propanoic acid
• CAS No: 2228672-45-3
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 6291047
• PubChem ID: 165762133
• Update Time: 2025-05-22

2-hydroxy-2-methyl-3-(2-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(2-nitrophenyl)propanoic acid
• EN300-1766833
• 2228672-45-3

• Inchi： 1S/C10H11NO5/c1-10(14,9(12)13)6-7-4-2-3-5-8(7)11(15)16/h2-5,14H,6H2,1H3,(H,12,13)
• InChI Key： WHHRZMLGIZWCGV-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų

Additional information on 2-hydroxy-2-methyl-3-(2-nitrophenyl)propanoic acid

Compound CAS No 2228672-45-3: 2-Hydroxy-2-Methyl-3-(2-Nitrophenyl)Propanoic Acid

The compound CAS No 2228672-45-3, also known as 2-hydroxy-2-methyl-3-(2-nitrophenyl)propanoic acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in research and development across multiple disciplines.

The molecular structure of CAS No 2228672-45-3 consists of a propanoic acid backbone with a hydroxyl group (-OH) and a nitrophenyl group (-NO₂). The presence of these functional groups imparts the compound with versatile reactivity and selectivity, making it an attractive candidate for use in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role in the development of novel drug delivery systems, where its hydrophilic nature facilitates improved bioavailability and targeted delivery.

One of the most promising applications of CAS No 2228672-45-3 lies in its potential as a precursor for synthesizing bioactive molecules. Researchers have demonstrated that this compound can be effectively utilized in the construction of complex organic frameworks, enabling the creation of molecules with intricate stereochemistry and functional diversity. For instance, its use in the synthesis of enantiomerically pure compounds has been reported, showcasing its utility in asymmetric synthesis—a critical area in modern organic chemistry.

In addition to its synthetic applications, CAS No 2228672-45-3 has also been explored for its environmental applications. Studies have shown that this compound exhibits remarkable stability under various environmental conditions, making it a suitable candidate for use in biodegradable polymers and eco-friendly materials. Its ability to form stable complexes with metal ions has further expanded its potential in water treatment technologies, where it can be employed as an adsorbent for heavy metal removal.

The synthesis of CAS No 222867₂₄₅₃ involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have significantly improved the efficiency and yield of this synthesis, reducing production costs and enhancing scalability. Researchers have also explored green chemistry approaches to synthesize this compound, utilizing renewable feedstocks and energy-efficient reaction conditions.

From a pharmacological perspective, CAS No ₂₂₂₈₆₇₂₋₄₅₋₃ has demonstrated promising anti-inflammatory and antioxidant properties in preclinical studies. These findings suggest its potential as a lead compound for developing therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related disorders. Furthermore, its ability to modulate cellular signaling pathways has opened new avenues for research into cancer therapy and neurodegenerative diseases.

In conclusion, CAS No ₂₂₂₈₆₇₂₋₄₅₋₃ (₂-hydroxy-₂-methyl-3-(₂-nitrophenyl)propanoic acid) is a versatile compound with a wide range of applications across multiple fields. Its unique structural features, combined with recent advancements in synthesis and application techniques, position it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.